Cas no 2309448-92-6 (Methyl 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate)

• Product Name: Methyl 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate
• CAS No: 2309448-92-6
• MF: C₁₇H₂₃BrN₂O₃
• MW: 383.280123949051
• CID: 5804777
• PubChem ID: 165802248
• Update Time: 2025-10-28

Methyl 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429352
• methyl 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate
• 2309448-92-6
• Methyl 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate

• Inchi： 1S/C17H23BrN2O3/c1-22-15(21)10-23-17(13-5-8-19-9-14(13)18)11-16(20-12-17)6-3-2-4-7-16/h5,8-9,20H,2-4,6-7,10-12H2,1H3
• InChI Key： NDIIBQCOECDQAO-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CNC2(CCCCC2)C1)OCC(=O)OC

Computed Properties

• Exact Mass: 382.08921g/mol
• Monoisotopic Mass: 382.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate

Comprehensive Analysis of Methyl 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate (CAS No. 2309448-92-6)

Methyl 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate is a highly specialized organic compound with a unique spirocyclic structure and a bromopyridine moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its CAS No. 2309448-92-6 serves as a critical identifier for researchers and regulatory bodies. The compound's structural complexity, featuring both a 1-azaspiro[4.5]decane core and a methyl acetate functional group, positions it as a potential intermediate in the synthesis of bioactive molecules.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in drug discovery. Researchers are particularly intrigued by the 3-bromopyridin-4-yl subunit, which is known to enhance binding affinity in kinase inhibitors and other therapeutic targets. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments like Methyl 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate are used to build larger, more potent drugs. Searches for "spirocyclic drug intermediates" and "bromopyridine derivatives" have spiked in scientific databases, reflecting the compound's relevance.

The compound's synthetic utility extends beyond pharmaceuticals. Its azaspiro[4.5]decane scaffold is also explored in materials science, particularly in the development of organic electronic materials. With the rise of green chemistry, researchers are investigating eco-friendly routes to synthesize such complex structures. Questions like "How to optimize the yield of spirocyclic esters?" or "What catalysts work best for bromopyridine coupling?" are frequently encountered in forums and search engines, highlighting the need for detailed technical guidance.

From a spectroscopic characterization perspective, Methyl 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate exhibits distinct NMR and mass spectral patterns due to its bromine atom and ester group. These features are crucial for quality control in industrial applications. The compound's stability under various conditions is another hot topic, with searches like "thermal stability of bromopyridine derivatives" gaining traction. Analytical chemists often emphasize the importance of HPLC purity testing for such intermediates.

In conclusion, Methyl 2-{[3-(3-bromopyridin-4-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate (CAS No. 2309448-92-6) represents a multifaceted tool for modern chemistry. Its applications span from medicinal chemistry to advanced materials, driven by the increasing demand for high-value intermediates. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research.